Cas no 62416-73-3 (Benzenamine, 4-(6-isothiocyanato-2-benzothiazolyl)-N,N-dimethyl-)

• Product Name: Benzenamine, 4-(6-isothiocyanato-2-benzothiazolyl)-N,N-dimethyl-
• CAS No: 62416-73-3
• MF: C₁₆H₁₃N₃S₂
• MW: 311.424520254135
• CID: 445617
• PubChem ID: 71386655
• Update Time: 2025-04-19

Benzenamine, 4-(6-isothiocyanato-2-benzothiazolyl)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(6-isothiocyanato-2-benzothiazolyl)-N,N-dimethyl-
• 4-(6-isothiocyanato-1,3-benzothiazol-2-yl)-N,N-dimethylaniline
• DTXSID60808822
• 62416-73-3

• Inchi： 1S/C16H13N3S2/c1-19(2)13-6-3-11(4-7-13)16-18-14-8-5-12(17-10-20)9-15(14)21-16/h3-9H,1-2H3
• InChI Key： FKCLEWHKMNOUNP-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1C1C=CC(=CC=1)N(C)C)N=C=S

Computed Properties

• Exact Mass: 311.05529
• Monoisotopic Mass: 311.05508977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• PSA: 28.49